2-(2,4-Difluorophenoxy)ethanamine
Overview
Description
2-(2,4-Difluorophenoxy)ethanamine (also known as 2,4-DFPEA) is an important organic molecule that has been studied extensively in the scientific community. It is a derivative of aniline, a derivative of phenol, and has a wide range of applications in both laboratory experiments and scientific research.
Scientific Research Applications
Identification and Chemical Analysis
A study detailed the identification of a new class of thermolabile psychoactive compounds through gas chromatography-mass spectrometry (GC-MS), utilizing chemical derivatization to enhance detection and analysis. This method could be applicable for the analysis of compounds like 2-(2,4-Difluorophenoxy)ethanamine, considering the structural similarities with psychoactive substances (Lum et al., 2020).
Synthetic Routes and Chemical Properties
Research on the development of novel synthetic routes for related compounds, such as 2-[2-(2,2,2-Trifluoroethoxy)phenoxy]ethanamine, highlights the chemical properties and potential applications of these substances in medical treatments. The study underscores the significance of innovative synthetic methods in accessing key intermediates for pharmaceutical applications, which could be relevant for compounds with similar structures (Luo et al., 2008).
Pharmacological and Toxicological Analysis
Another aspect of research focuses on the pharmacological and toxicological properties of phenethylamine derivatives. Studies exploring the effects of these compounds on biological systems, including their mechanism of action at serotonin receptors and potential toxicities, provide a framework for understanding the biological interactions of chemically related substances (Eshleman et al., 2018).
Environmental and Biological Detection
The detection of similar compounds in environmental samples and biological tissues emphasizes the importance of analytical techniques for monitoring the presence and impact of these substances. Research in this area contributes to the development of methods for the identification and quantification of potentially hazardous chemicals in various matrices (Poklis et al., 2014).
Safety and Hazards
properties
IUPAC Name |
2-(2,4-difluorophenoxy)ethanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9F2NO/c9-6-1-2-8(7(10)5-6)12-4-3-11/h1-2,5H,3-4,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FPUDXUQCDMPKKS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)F)OCCN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
173.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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